![molecular formula C26H22N4O7 B2855472 N-(1,3-benzodioxol-5-ylmethyl)-3-[1-(4-nitrobenzyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]propanamide CAS No. 899902-22-8](/img/no-structure.png)
N-(1,3-benzodioxol-5-ylmethyl)-3-[1-(4-nitrobenzyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-3-[1-(4-nitrobenzyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]propanamide is a useful research compound. Its molecular formula is C26H22N4O7 and its molecular weight is 502.483. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 1,3-benzodioxole with 4-nitrobenzaldehyde to form an intermediate, which is then reacted with 2-amino-3-(2,4-dioxo-1,4-dihydroquinazolin-3-yl)propanoic acid to yield the final product.", "Starting Materials": [ "1,3-benzodioxole", "4-nitrobenzaldehyde", "2-amino-3-(2,4-dioxo-1,4-dihydroquinazolin-3-yl)propanoic acid" ], "Reaction": [ "Step 1: 1,3-benzodioxole is reacted with 4-nitrobenzaldehyde in the presence of a base such as potassium carbonate and a solvent such as ethanol to form an intermediate.", "Step 2: The intermediate is then reacted with 2-amino-3-(2,4-dioxo-1,4-dihydroquinazolin-3-yl)propanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to yield the final product.", "Step 3: The final product is purified using techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
899902-22-8 |
Molecular Formula |
C26H22N4O7 |
Molecular Weight |
502.483 |
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-3-[1-[(4-nitrophenyl)methyl]-2,4-dioxoquinazolin-3-yl]propanamide |
InChI |
InChI=1S/C26H22N4O7/c31-24(27-14-18-7-10-22-23(13-18)37-16-36-22)11-12-28-25(32)20-3-1-2-4-21(20)29(26(28)33)15-17-5-8-19(9-6-17)30(34)35/h1-10,13H,11-12,14-16H2,(H,27,31) |
InChI Key |
MPONDXNWEGHTSY-UHFFFAOYSA-N |
SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)CCN3C(=O)C4=CC=CC=C4N(C3=O)CC5=CC=C(C=C5)[N+](=O)[O-] |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.